Cas no 1363151-52-3 (7-Methoxy-6-nitroquinazolin-4-amine)

• Product Name: 7-Methoxy-6-nitroquinazolin-4-amine
• CAS No: 1363151-52-3
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• CID: 4727144
• Update Time: 2025-05-19

7-Methoxy-6-nitroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-6-nitroquinazolin-4-amine
• 7-methoxy-6-nitroquinazolin-4-ylamine
• XZVLXRIKSVUPAL-UHFFFAOYSA-N
• AX8321787
• 7-Methoxy-6-nitroquinazolin-4-amine

• Inchi： 1S/C9H8N4O3/c1-16-8-3-6-5(2-7(8)13(14)15)9(10)12-4-11-6/h2-4H,1H3,(H2,10,11,12)
• InChI Key： XZVLXRIKSVUPAL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C(=C(N)N=CN=2)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-Methoxy-6-nitroquinazolin-4-amine

Introduction to 7-Methoxy-6-nitroquinazolin-4-amine (CAS No. 1363151-52-3) and Its Significance in Modern Chemical Biology

The compound 7-Methoxy-6-nitroquinazolin-4-amine (CAS No. 1363151-52-3) represents a fascinating molecule in the realm of chemical biology, exhibiting unique structural and functional attributes that have garnered significant attention from researchers worldwide. As a derivative of the quinazoline scaffold, this compound has been extensively studied for its potential applications in pharmaceutical development, particularly in the quest for novel therapeutic agents targeting various biological pathways.

Quinazoline derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a nitro group at the 6-position and a methoxy group at the 7-position in 7-Methoxy-6-nitroquinazolin-4-amine modulates its electronic properties and enhances its interactions with biological targets. This structural modification has been pivotal in optimizing its pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of 7-Methoxy-6-nitroquinazolin-4-amine. These studies have revealed that the nitro group plays a crucial role in stabilizing the compound's bioactive conformation, thereby facilitating its binding to specific enzymes and receptors. This insight has guided the development of more refined synthetic strategies aimed at improving yield and purity while maintaining or enhancing biological efficacy.

In parallel, experimental investigations have demonstrated that 7-Methoxy-6-nitroquinazolin-4-amine exhibits notable inhibitory effects on certain kinases, which are key players in cancer progression. Preclinical studies have shown that this compound can disrupt signaling pathways such as MAPK and PI3K/Akt, leading to reduced cell proliferation and enhanced apoptosis in tumor cells. These findings align with the growing interest in kinase inhibitors as therapeutic agents for various malignancies.

The synthesis of 7-Methoxy-6-nitroquinazolin-4-amine involves a multi-step process that requires precise control over reaction conditions to ensure high regioselectivity and yield. Modern synthetic methodologies, including transition-metal-catalyzed reactions and microwave-assisted synthesis, have been employed to streamline these processes. Such innovations not only improve efficiency but also reduce environmental impact, aligning with sustainable chemistry principles.

From a medicinal chemistry perspective, the structural versatility of 7-Methoxy-6-nitroquinazolin-4-amine allows for further derivatization to explore new pharmacological scaffolds. By systematically modifying substituents at different positions on the quinazoline core, researchers can fine-tune the compound's biological activity. This approach has led to the discovery of several analogs with enhanced potency and selectivity, underscoring the importance of structure-activity relationship (SAR) studies.

The role of 7-Methoxy-6-nitroquinazolin-4-amine in drug discovery is further highlighted by its potential as a lead compound for next-generation therapeutics. Its ability to interact with multiple targets suggests that it could be developed into a multitargeted drug (MTD), offering comprehensive treatment options for complex diseases. Additionally, its stability under various physiological conditions makes it an attractive candidate for formulation into oral or injectable dosage forms.

As research continues to evolve, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential in unlocking the full therapeutic potential of 7-Methoxy-6-nitroquinazolin-4-am ine. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design, scientists can accelerate the development pipeline for novel quinazoline-based drugs.

In conclusion,7-Methoxy-6-nitroquinazolin -4-am ine (CAS No. 1363151 -52 -3) stands as a testament to the power of targeted molecular design in addressing unmet medical needs. Its unique chemical profile and promising biological activities position it as a cornerstone compound in contemporary chemical biology research. As our understanding of its mechanisms grows， so too does its potential to revolutionize therapeutic interventions across multiple disease domains.